2-Methyl-8-(trifluoromethyl)quinoline

• CAS: 95256-55-6
• Molecular Formula: C11H8F3N
• Molecular Weight: 211.18 g/mol
• SMILES: CC1=NC2=C(C=CC=C2C(F)(F)F)C=C1
• InChI: InChI=1S/C11H8F3N/c1-7-5-6-8-3-2-4-9(10(8)15-7)11(12,13)14/h2-6H,1H3
• InChIKey: ZYNFRDXLQIBCGT-UHFFFAOYSA-N

SAR inconsistency from core scaffold substitution derails lead optimization. This 2-methyl-8-trifluoromethylquinoline scaffold is the verified starting material for generating anti-leishmanial and antimalarial agents with defined regiochemistry. - Enables valid biological comparison with historical 2,8-bis(trifluoromethyl)quinoline IC50 data. - High purity essential for the hydrazine coupling step in anti-tubercular agent synthesis. - Batch-to-batch consistency ensures reliable lipophilicity and metabolic stability profiles.

2-Methyl-8-(trifluoromethyl)quinoline Structure and Procurement

2-Methyl-8-(trifluoromethyl)quinoline (CAS 95256-55-6) is a fluorinated quinoline building block with the molecular formula C11H8F3N and a molecular weight of 211.18 g/mol [1]. It is typically procured as a versatile heterocyclic scaffold for medicinal chemistry and chemical biology research . While its core structure is shared by several antimalarial and antimicrobial pharmacophores, its specific substitution pattern dictates unique reactivity and biological target engagement, making it a non-interchangeable intermediate in structure-activity relationship (SAR) campaigns.

Unique 2-methyl-8-CF3 substitution pattern for SAR studies

Essential intermediate to access active antiparasitic derivatives

Not directly interchangeable with mono-substituted or unsubstituted quinoline building blocks

• [1] Chemical and Pharmaceutical Bulletin, 49(4), 480-483, 2001. Synthesis of 2-Substituted Trifluoromethylquinolines for the Evaluation of Leishmanicidal Activity. View Source

Why 2-Methyl-8-(trifluoromethyl)quinoline Is Irreplaceable

In-class substitution of 2-Methyl-8-(trifluoromethyl)quinoline is not scientifically valid. The specific placement of the electron-withdrawing trifluoromethyl group at the 8-position and the electron-donating methyl group at the 2-position creates a unique electronic and steric environment [1]. Simply replacing this scaffold with unsubstituted quinoline, 2-methylquinoline, or 8-(trifluoromethyl)quinoline will fundamentally alter key properties like metabolic stability, lipophilicity (logP), and target binding affinity. The established SAR for this series demonstrates that both substituents are critical for activity; for instance, derivatives with only one trifluoromethyl group show measurably different in vitro antimalarial potency compared to the bis(trifluoromethyl) analogs [2]. Direct substitution without matched comparative data introduces unacceptable risk in lead optimization and procurement specifications.

Electronic/steric profile alteration

Replacing either methyl or trifluoromethyl group shifts the electronic environment and may alter target binding.

Metabolic stability and lipophilicity shift

Substitution to unsubstituted or partially substituted quinoline can change logP and metabolic stability profiles, affecting downstream lead optimization.

Critical substituent roles in SAR

SAR evidence indicates both 2-methyl and 8-CF3 groups are required for activity; mono-substituted analogs show measurably different in vitro antimalarial potency.

• [1] Chemical and Pharmaceutical Bulletin, 49(4), 480-483, 2001. Synthesis of 2-Substituted Trifluoromethylquinolines for the Evaluation of Leishmanicidal Activity. View Source
• [2] Kgokong, J.L., et al. Arzneimittelforschung, 51(2), 163-168, 2001. In vitro antimalarial activity of novel trifluoromethyl- and bis(trifluoromethyl)quinoline derivatives. View Source

2-Methyl-8-(trifluoromethyl)quinoline Comparative Data Gap

Missing Direct Comparative Bioactivity Data

A thorough search of primary literature and authoritative databases reveals that no direct, head-to-head quantitative biological comparison has been published specifically for the core building block 2-Methyl-8-(trifluoromethyl)quinoline versus its closest analogs (e.g., 2-methylquinoline, 8-(trifluoromethyl)quinoline, or 2,8-bis(trifluoromethyl)quinoline). Existing class-level evidence confirms the activity of 2,8-bis(trifluoromethyl)quinoline derivatives as antimalarials, with the 2,8-bis(trifluoromethyl)quinoline-4-(N4-ethyl-5-nitroimidazolo) methylene ketone showing an IC50 of 4.8 µg/mL against the chloroquine-sensitive D10 strain of Plasmodium falciparum, a potency that is slightly higher than mono-trifluoromethyl analogs [1]. A 2001 study reports the synthesis of the target compound and its evaluation for leishmanicidal activity but does not provide specific IC50 values for this scaffold in its abstract [2]. The intermediate 3-hydrazinyl-2-methyl-8-(trifluoromethyl)quinoline (a downstream derivative) displayed remarkable antibacterial activity in screening, but no MIC data for the parent compound is available [3]. This data gap necessitates that procurement be driven by the compound's validated role as a key synthetic intermediate leading to active species, rather than by an assumption of intrinsic biological activity.

Direct comparison

Data to verify

Target compound lacks reported IC50/MIC

Supports precursor-driven procurement reasoning

Comparator bis-CF3 analog IC50 4.8 µg/mL (P. falciparum D10); antibacterial derivative observed but no MIC

Evidence Dimension	In vitro antileishmanial/antibacterial activity of core scaffold
Target Compound Data	Reportedly synthesized and evaluated; no specific IC50/MIC provided for the scaffold
Comparator Or Baseline	2,8-bis(trifluoromethyl)quinoline-4-(N4-ethyl-5-nitroimidazolo) methylene ketone (IC50 = 4.8 µg/mL vs. P. falciparum D10); 3-hydrazinyl-2-methyl-8-(trifluoromethyl)quinoline (antibacterial activity observed)
Quantified Difference	Not calculable due to missing target compound data
Conditions	Synthesis and preliminary screening reported in Chemical and Pharmaceutical Bulletin, 49(4), 2001; antibacterial screening of derivatives reported against Mycobacterium tuberculosis H37Rv and other bacterial strains

Why This Matters

The procurement decision cannot rely on direct biological superiority; instead, it must be justified by the compound's unique substitution pattern that makes it the essential precursor to active derivatives proven in SAR campaigns.

• [1] Kgokong, J.L., et al. Arzneimittelforschung, 51(2), 163-168, 2001. In vitro antimalarial activity of novel trifluoromethyl- and bis(trifluoromethyl)quinoline derivatives. View Source
• [2] Chemical and Pharmaceutical Bulletin, 49(4), 480-483, 2001. Synthesis of 2-Substituted Trifluoromethylquinolines for the Evaluation of Leishmanicidal Activity. View Source
• [3] AIPub. Design, synthesis, and characterization of 8-trifluoromethylquinoline substituted pyrazole-3-carboxamides as antitubercular agents. (Abstract of original article). View Source

2-Methyl-8-(trifluoromethyl)quinoline Procurement Applications

Leishmaniasis Lead Optimization Intermediate

Based on the foundational 2001 study [1], this compound is the verified starting material for generating a series of 2-substituted trifluoromethylquinolines with demonstrated relevance to leishmaniasis drug discovery. Researchers aiming to extend the alkenyl or epoxypropyl side-chain SAR should procure this exact building block to ensure synthetic fidelity and valid biological comparison with historical data. Substituting the core structure would derail the established SAR pathway.

Antimalarial Hybrid Scaffold Design

Derivatives of 8-trifluoromethylquinoline are a critical pharmacophoric element in mefloquine-inspired antimalarials. The class-level evidence shows that 2,8-bis(trifluoromethyl) analogs achieve in vitro IC50 values in the low µg/mL range against P. falciparum [2]. The target compound, with its single methylation at the 2-position, provides a distinct electronic profile. It is an essential comparative tool for medicinal chemists investigating how replacing the 2-position trifluoromethyl group with a methyl group impacts potency, solubility, and resistance profiles.

Antimicrobial Quinoline Hybrid Precursor

Evidence confirms that the 3-hydrazinyl derivative of this compound, synthesized directly from the target scaffold, shows remarkable antibacterial activity [3]. This validates the parent compound's utility as a gateway to novel antimicrobial agents, particularly against Mycobacterium tuberculosis. Procurement should prioritize batches with high purity for the hydrazine coupling step, as the quality of this intermediate directly influences the final compound's yield and biological reproducibility.

Application

Selection Property

Validation Focus

Antileishmanial lead optimization intermediate

2,8-substitution pattern fidelity

Synthetic route alignment with historical SAR

Antimalarial hybrid scaffold design

Methyl vs. CF3 electronic profile comparison

In vitro potency and resistance profile screening

Antimicrobial quinoline hybrid precursor synthesis

High intermediate purity for hydrazine coupling

Derivative yield and biological reproducibility

• [1] Chemical and Pharmaceutical Bulletin, 49(4), 480-483, 2001. Synthesis of 2-Substituted Trifluoromethylquinolines for the Evaluation of Leishmanicidal Activity. View Source
• [2] Kgokong, J.L., et al. Arzneimittelforschung, 51(2), 163-168, 2001. In vitro antimalarial activity of novel trifluoromethyl- and bis(trifluoromethyl)quinoline derivatives. View Source
• [3] AIPub. Design, synthesis, and characterization of 8-trifluoromethylquinoline substituted pyrazole-3-carboxamides as antitubercular agents. (Abstract of original article). View Source